Cas no 1170478-53-1 (1-(2,3,5,6-Tetramethylbenzenesulfonyl)piperazine Hydrochloride)

• Product Name: 1-(2,3,5,6-Tetramethylbenzenesulfonyl)piperazine Hydrochloride
• CAS No: 1170478-53-1
• MF: C₁₄H₂₃ClN₂O₂S
• MW: 318.862621545792
• MDL: MFCD08445297
• CID: 842691
• PubChem ID: 42917349
• Update Time: 2024-11-03

1-(2,3,5,6-Tetramethylbenzenesulfonyl)piperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(2,3,5,6-TETRAMETHYLPHENYL)SULFONYL]PIPERAZINE HYDROCHLORIDE
• 1-((2,3,5,6-Tetramethylphenyl)sulfonyl)piperazine hydrochloride
• 1-(2,3,5,6-tetramethylbenzenesulfonyl)piperazine hydrochloride
• NE13913
• 1-(2,3,5,6-tetramethylphenylsulfonyl)piperazine hydrochloride
• 1170478-53-1
• EN300-05622
• CS-0220048
• AKOS026850248
• G32223
• 1-((2,3,5,6-Tetramethylphenyl)sulfonyl)piperazinehydrochloride
• 1-(2,3,5,6-tetramethylphenyl)sulfonylpiperazine;hydrochloride
• J-504066
• 1-(2,3,5,6-Tetramethylbenzenesulfonyl)piperazine Hydrochloride

• MDL： MFCD08445297
• Inchi： 1S/C14H22N2O2S.ClH/c1-10-9-11(2)13(4)14(12(10)3)19(17,18)16-7-5-15-6-8-16;/h9,15H,5-8H2,1-4H3;1H
• InChI Key： OOQOXTUZTAEYDB-UHFFFAOYSA-N
• SMILES： Cl.S(C1C(C)=C(C)C=C(C)C=1C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 318.1168768g/mol
• Monoisotopic Mass: 318.1168768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides